Cas no 1568-35-0 (1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester)

• Product Name: 1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester
• CAS No: 1568-35-0
• MF: C₂₀H₁₈ClNO₄
• MW: 371.814224720001
• CID: 1332846
• Update Time: 2025-11-02

1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 1-(2-chlorobenzoyl)-5-methoxy-2-methyl-,methyl ester
• 1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester

• Inchi： 1S/C20H18ClNO4/c1-12-15(11-19(23)26-3)16-10-13(25-2)8-9-18(16)22(12)20(24)14-6-4-5-7-17(14)21/h4-10H,11H2,1-3H3
• InChI Key： HYNDOCFHNYVELW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1C(C)=C(CC(=O)OC)C2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 371.092
• Monoisotopic Mass: 371.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles

Additional information on 1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester

Comprehensive Guide to 1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester (CAS No. 1568-35-0)

The compound 1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester (CAS No. 1568-35-0) is a specialized chemical entity with significant relevance in pharmaceutical and biochemical research. This ester derivative, characterized by its unique indole core structure, has garnered attention for its potential applications in drug development and therapeutic interventions. Researchers and industry professionals frequently search for this compound under various names, including 1-(2-Chlorobenzoyl)-5-methoxy-2-methylindole-3-acetate methyl ester and methyl 1-(2-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate, highlighting its importance in scientific literature.

From a structural perspective, 1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester features a chlorobenzoyl group at the 1-position of the indole ring, a methoxy substituent at the 5-position, and a methyl group at the 2-position. The 3-position is occupied by an acetic acid moiety esterified with methanol. This intricate architecture contributes to its distinctive physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns that make it valuable for synthetic modifications. The compound's molecular formula and weight are frequently queried in academic databases, reflecting researchers' interest in its precise chemical characteristics.

The synthesis of CAS 1568-35-0 typically involves multi-step organic reactions, starting from appropriately substituted indole precursors. Key steps often include Friedel-Crafts acylation to introduce the chlorobenzoyl group, followed by esterification of the acetic acid side chain. Recent publications have explored optimized synthetic routes that improve yield and purity, addressing common challenges in the preparation of such complex heterocyclic systems. These methodological advancements are particularly relevant given the growing demand for efficient synthetic protocols in medicinal chemistry.

In pharmaceutical research, 1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester serves as an important intermediate for the development of bioactive molecules. Its structural features resemble those found in various nonsteroidal anti-inflammatory drug (NSAID) candidates, making it a subject of interest in inflammation-related studies. While not itself classified as an active pharmaceutical ingredient, this compound's derivatives have shown promise in preliminary biological evaluations, particularly in modulating specific enzymatic pathways. Researchers investigating novel analgesic or anti-inflammatory agents often include this chemical scaffold in their structure-activity relationship studies.

The analytical characterization of methyl 1-(2-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate employs standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are critical parameters for research applications. Recent advancements in analytical technology have enabled more precise quantification of this compound in complex matrices, supporting its use in various experimental settings. Quality control specifications for research-grade material typically require ≥95% purity, as determined by HPLC analysis.

From a commercial perspective, CAS 1568-35-0 is available through specialty chemical suppliers catering to the pharmaceutical and biotechnology sectors. Market trends indicate steady demand for this compound, particularly from academic institutions and contract research organizations engaged in drug discovery programs. Pricing varies depending on quantity and purity grade, with current market values reflecting its status as a research chemical rather than a bulk commodity. Suppliers often highlight its application potential in their product literature, emphasizing its use as a building block for more complex molecular architectures.

Storage and handling recommendations for 1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester follow standard laboratory protocols for organic compounds. The material is typically supplied as a solid powder and should be stored in airtight containers at controlled room temperature, protected from light and moisture. While not classified as highly hazardous under normal laboratory conditions, proper personal protective equipment including gloves and eye protection is recommended when handling the compound, in line with general laboratory safety practices.

Recent scientific literature has explored novel applications of 1-(2-Chlorobenzoyl)-5-methoxy-2-methylindole-3-acetate methyl ester in materials science, particularly in the development of specialty polymers and liquid crystalline materials. The compound's rigid aromatic structure and functional group diversity make it an interesting candidate for incorporation into advanced material systems. These emerging applications complement its traditional uses in pharmaceutical research, demonstrating the versatility of this chemical scaffold across multiple scientific disciplines.

Regulatory status information for CAS 1568-35-0 indicates that it is not currently subject to significant restrictions in most jurisdictions, as it is primarily used for research purposes. However, researchers should verify local regulations before ordering or working with this compound, particularly regarding transportation and disposal requirements. Documentation accompanying commercial samples typically includes basic safety data and regulatory information, although comprehensive toxicological data may be limited given its specialized research applications.

Future research directions for 1-(2-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Methyl Ester may include expanded biological screening of its derivatives and exploration of its potential as a synthetic intermediate for novel therapeutic agents. The growing interest in targeted drug delivery systems and personalized medicine approaches may further drive demand for specialized building blocks like this compound. Additionally, advances in green chemistry may lead to more sustainable synthetic routes for its production, addressing environmental considerations in chemical research and development.

For researchers seeking technical information about methyl 1-(2-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate, authoritative sources include chemical databases such as SciFinder and Reaxys, peer-reviewed journals in medicinal chemistry, and manufacturer technical bulletins. These resources provide detailed property data, synthetic procedures, and application notes that facilitate effective utilization of this compound in various experimental contexts. The compound's unique identifier (CAS 1568-35-0) serves as a reliable key for retrieving relevant information across these platforms.